4-acetamido-N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)benzamide

• IUPAC Name: 4-acetamido-N-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynyl]benzamide
• InChI: InChI=1S/C22H23N3O2/c1-17(26)24-21-10-8-19(9-11-21)22(27)23-13-4-5-14-25-15-12-18-6-2-3-7-20(18)16-25/h2-3,6-11H,12-16H2,1H3,(H,23,27)(H,24,26)
• InChI Key: PWCIBIHZJPOZJS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)NCC#CCN2CCC3=CC=CC=C3C2
• Molecular Formula: C22H23N3O2
• Molecular Weight: 361.4 g/mol

Description

4-acetamido-N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)benzamide, also known as ADB-FUBINACA, is a synthetic cannabinoid that has been widely used in scientific research. It is a potent agonist for the cannabinoid receptor CB1, and has been shown to have a range of biochemical and physiological effects. In

Mechanism of Action

The compound also contains an imidazole ring , a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Advantages and Limitations for Lab Experiments

4-acetamido-N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)benzamide has several advantages for use in lab experiments. It is a potent and selective agonist for the CB1 receptor, which makes it a useful tool for studying the effects of cannabinoids on the body. It is also relatively stable and easy to synthesize, which makes it a cost-effective option for researchers. However, there are also some limitations to the use of 4-acetamido-N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)benzamide in lab experiments. It is a synthetic compound, which means that its effects may not be representative of those of natural cannabinoids. Additionally, its potency and potential for abuse mean that it must be handled with care in the lab.

Future Directions

There are several future directions for research on 4-acetamido-N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)benzamide. One area of interest is the development of new synthetic cannabinoids that have improved therapeutic potential. Another area of interest is the study of the effects of 4-acetamido-N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)benzamide on the immune system, and its potential as a treatment for autoimmune diseases. Additionally, there is a need for further research into the long-term effects of 4-acetamido-N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)benzamide use, both in the lab and in clinical settings.

Synthesis Methods

4-acetamido-N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)benzamide can be synthesized using a variety of methods, including chemical synthesis and enzymatic synthesis. The chemical synthesis method involves the reaction of 4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-amine with 4-(aminocarbonyl)-1-pentyl-1H-indazole-3-carboxylic acid methyl ester in the presence of a catalyst. Enzymatic synthesis involves the use of enzymes to catalyze the reaction between the two compounds.

Scientific Research Applications

4-acetamido-N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)benzamide has been used extensively in scientific research as a tool to study the CB1 receptor and its effects on the body. It has been used in studies on the effects of cannabinoids on pain, appetite, and mood, as well as in studies on the neuroprotective effects of cannabinoids. 4-acetamido-N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)benzamide has also been used in studies on the pharmacology of synthetic cannabinoids and their potential as therapeutic agents.